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Cat. No.: B13147635

Get Quote

Comparative Guide: 3-Phenoxy vs. 4-Phenoxy
Pyridazines
Executive Summary
The positional isomerism of the phenoxy group on the pyridazine scaffold dictates two distinct

biological trajectories:

3-Phenoxy Pyridazines: Predominantly exhibit herbicidal activity via Phytoene Desaturase

(PDS) inhibition.[1] The 3-position is critical for binding within the carotenoid biosynthesis

pathway.

4-Phenoxy Pyridazines: Serve as a privileged motif in Type II Kinase Inhibitors (specifically c-

Met and VEGFR-2).[1] While often integrated into fused systems (e.g., 4-phenoxyquinoline-

pyridazinone hybrids), the 4-phenoxy orientation is essential for occupying the hydrophobic

"deep pocket" in kinase ATP-binding sites.[1]

Chemical Space & Structural Properties[2][3]
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The pyridazine ring (1,2-diazine) is electron-deficient, making it susceptible to Nucleophilic

Aromatic Substitution (

). The position of the leaving group (typically chlorine) determines the accessibility of the
phenoxy isomer.

Feature 3-Phenoxy Pyridazine 4-Phenoxy Pyridazine

Electronic Character

Nitrogen atoms at 1,2 positions

make C3 highly electrophilic

(alpha to N).[1]

C4 is meta to N1 and para to

N2; less electrophilic than C3,

often requiring harsher

conditions or catalysis for

substitution.

Synthetic Accessibility

High. Precursors like 3,6-

dichloropyridazine are

commodity chemicals.

Moderate/Low. 4-

halopyridazines are less stable

and harder to selectively

functionalize without affecting

C3/C6.[1]

Lipophilicity (cLogP)
Moderate.[1] Ether linkage at

C3 is more exposed.

High. The 4-position often

buries the phenoxy group in

protein pockets (hydrophobic

collapse).[1]

Primary Tautomer

N/A (if fully aromatic).[1] If oxo-

substituted: Pyridazin-3(2H)-

one.[1][2]

N/A (if fully aromatic).[1] If oxo-

substituted: Pyridazin-4(1H)-

one (less common).[1]

Biological Activity Profile
A. Herbicidal Activity: The 3-Phenoxy Dominance[1][3]

Target: Phytoene Desaturase (PDS), a key enzyme in carotenoid biosynthesis.

Mechanism: Inhibition prevents the conversion of colorless phytoene to colored carotenoids,

leading to chlorophyll photo-oxidation and "bleaching" of the plant.
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3-Phenoxy: Analogs such as Compound 2a (3-phenoxy-4-(3-

trifluoromethylphenyl)pyridazine) show potent pre- and post-emergence activity.[1] The 3-

phenoxy group mimics the phytoene substrate's conjugation or steric bulk.

4-Phenoxy: In direct head-to-head comparisons, 4-phenoxypyridazines exhibit negligible

to weak herbicidal activity.[1][4] The spatial orientation at C4 does not align with the PDS

binding cleft.

B. Antitumor Activity: The 4-Phenoxy Kinase Motif[1]
Target: c-Met (Hepatocyte Growth Factor Receptor) and VEGFR-2.[1][5][6][7]

Mechanism: Type II ATP-competitive inhibition.[1] The inhibitor binds to the inactive

conformation (DFG-out) of the kinase.

The "4-Phenoxy" Effect:

In kinase inhibitors, a 4-phenoxy group (often on a quinoline or pyridine ring linked to a

pyridazinone tail) is crucial for potency. It extends into the hydrophobic back pocket

(adjacent to the ATP gatekeeper residue).[1]

Key Insight: While a simple 4-phenoxypyridazine is rarely the sole pharmacophore, the 4-

phenoxy motif is frequently attached to a pyridazinone "hinge binder."

Compound 15a (c-Met IC50 = 2.15 nM): A 4-phenoxyquinoline derivative containing a

pyridazinone moiety.[1][8] The 4-phenoxy group provides a 10-100x potency boost over

non-phenoxy analogs by stabilizing the enzyme's inactive state.[1]

Experimental Data Summary
Table 1: Potency Comparison by Target
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Compound
Class

Isomer Target
Activity (

/ Inhibition)
Outcome

Pyridazine-4-aryl 3-Phenoxy

Phytoene

Desaturase

(PDS)

>95% Inhibition

(at 750g ai/ha)

Potent Herbicide

(Bleaching

effect)

Pyridazine-4-aryl 4-Phenoxy

Phytoene

Desaturase

(PDS)

<20% Inhibition Inactive / Weak

Quinoline-

Pyridazinone
3-Phenoxy c-Met Kinase

Poor Binding

(Steric clash)

Quinoline-

Pyridazinone
4-Phenoxy c-Met Kinase

Potent Antitumor

(Deep pocket fit)

Mechanistic Visualization (SAR Logic)
The following diagram illustrates the divergent SAR pathways for 3- vs 4-phenoxy substitution.

Pyridazine Scaffold

3-Position Substitution
(Alpha to N) Ether Linkage

4-Position Substitution
(Meta to N)

 Ether Linkage

Target: Phytoene Desaturase
(Agrochemical)

 Optimal Steric Fit

Target: c-Met / VEGFR-2
(Pharmaceutical)

 Steric Clash

 Poor Binding

 Deep Pocket Access

Mechanism:
Carotenoid Blockade

Mechanism:
Hydrophobic Pocket Entry

High Herbicidal Activity
(e.g., Cmpd 2a)

High Antitumor Activity
(e.g., Cmpd 15a)

Click to download full resolution via product page

Caption: Divergent biological pathways: 3-phenoxy favors PDS inhibition (herbicidal), while 4-

phenoxy favors kinase hydrophobic pocket occupation (antitumor).

Experimental Protocols
Protocol A: Synthesis of 3-Phenoxy Pyridazines (
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)
This method exploits the high electrophilicity of the C3 position.[1]

Reagents: 3,6-Dichloropyridazine (1.0 eq), Substituted Phenol (1.1 eq),

(2.0 eq).

Solvent: DMF or Acetonitrile (dry).[1]

Procedure:

Dissolve phenol and base in DMF; stir at RT for 30 min to generate the phenoxide.

Add 3,6-dichloropyridazine dropwise.

Heat to 80°C for 4-6 hours. Monitor by TLC (30% EtOAc/Hexane).[1]

Workup: Pour into ice water. Filter the precipitate.[2]

Purification: Recrystallize from Ethanol.[1]

Validation:

NMR should show a downfield shift of the pyridazine protons due to the ether oxygen.

Protocol B: c-Met Kinase Inhibition Assay (HTRF)
Used to validate 4-phenoxy derivatives.[1]

System: Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Components: Recombinant c-Met kinase, Biotinylated Poly(Glu, Tyr) substrate, ATP (

concentration), Test Compound (DMSO stock).

Workflow:

Incubate enzyme + compound for 15 min at RT.

Add ATP + Substrate mixture.[1] Incubate 60 min at RT.
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Add Detection Reagent (Eu-cryptate labeled anti-phosphotyrosine antibody + XL665

labeled streptavidin).[1]

Read: Measure Fluorescence Resonance Energy Transfer (FRET) signal on a plate

reader (Ex: 320 nm, Em: 615/665 nm).

Calculation: Calculate

using a 4-parameter logistic fit. Valid 4-phenoxy inhibitors should show

.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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